Cas no 481695-21-0 (2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI))

2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI) structure
481695-21-0 structure
Product Name:2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI)
CAS No:481695-21-0
MF:C7H10O4
MW:158.151902675629
CID:1019423
PubChem ID:45090296
Update Time:2025-04-20

2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI)
    • 481695-21-0
    • Propyl 4-oxooxetane-2-carboxylate
    • Inchi: 1S/C7H10O4/c1-2-3-10-7(9)5-4-6(8)11-5/h5H,2-4H2,1H3
    • InChI Key: NTGFQWRFIIXSKL-UHFFFAOYSA-N
    • SMILES: O1C(CC1C(=O)OCCC)=O

Computed Properties

  • Exact Mass: 158.058
  • Monoisotopic Mass: 158.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: 0.7
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